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Compound of Interest

Compound Name: Copper iron oxide

Cat. No.: B1258144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of copper iron oxide
(CuFe₂O₄) as an electrode material for supercapacitors. It includes detailed experimental

protocols for the synthesis of CuFe₂O₄, fabrication of electrodes, and electrochemical

characterization, alongside a summary of key performance metrics.

Introduction
Copper iron oxide (CuFe₂O₄), a spinel ferrite, has garnered significant interest as a promising

electrode material for supercapacitors due to its high theoretical specific capacitance, natural

abundance, low cost, and environmental friendliness. Its pseudocapacitive behavior, arising

from fast and reversible faradaic reactions at the electrode-electrolyte interface, allows for

higher energy storage density compared to conventional electric double-layer capacitors

(EDLCs). This document outlines the synthesis, characterization, and performance evaluation

of CuFe₂O₄ for supercapacitor applications.

Experimental Protocols
I. Synthesis of Copper Iron Oxide (CuFe₂O₄)
Nanoparticles
This protocol describes a facile co-precipitation method for the synthesis of CuFe₂O₄

nanoparticles.
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Materials:

Copper(II) chloride dihydrate (CuCl₂·2H₂O)

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Sodium hydroxide (NaOH)

Deionized (DI) water

Ethanol

Equipment:

Beakers

Magnetic stirrer with hot plate

Centrifuge

Oven

Furnace

Procedure:

Prepare a 0.1 M aqueous solution of CuCl₂·2H₂O and a 0.2 M aqueous solution of

FeCl₃·6H₂O in separate beakers.

Mix the two solutions in a 1:2 molar ratio (Cu:Fe) in a larger beaker under vigorous magnetic

stirring.

Slowly add a 2 M NaOH solution dropwise to the mixture until the pH reaches 10-12 to

initiate precipitation.

Continue stirring the mixture at 80°C for 2 hours to ensure the completion of the reaction.

Allow the resulting precipitate to cool to room temperature.
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Wash the precipitate several times with DI water and ethanol to remove any unreacted

precursors and impurities. Centrifugation can be used to separate the precipitate from the

supernatant.

Dry the washed precipitate in an oven at 80°C for 12 hours.

Finally, calcine the dried powder in a furnace at 500-700°C for 3 hours in air to obtain the

crystalline CuFe₂O₄ nanoparticles.

II. Fabrication of CuFe₂O₄ Electrodes
This section details the preparation of the working electrode for a three-electrode

electrochemical setup.

Materials:

Synthesized CuFe₂O₄ powder

Carbon black (conductive agent)

Polyvinylidene fluoride (PVDF) binder

N-methyl-2-pyrrolidone (NMP) solvent

Nickel foam or graphite sheet (current collector)

Equipment:

Mortar and pestle or planetary ball mill

Spatula

Doctor blade or brush

Vacuum oven

Procedure:
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Prepare a slurry by mixing the active material (CuFe₂O₄), carbon black, and PVDF binder in

a weight ratio of 80:10:10.

Grind the mixture in a mortar and pestle or use a planetary ball mill for homogeneous mixing.

Add a few drops of NMP solvent to the mixture and continue mixing to form a uniform slurry

with a paste-like consistency.

Coat the prepared slurry onto a pre-cleaned nickel foam or graphite sheet current collector

using a doctor blade or a small brush.

Ensure a uniform coating with a typical mass loading of 1-2 mg/cm².

Dry the coated electrode in a vacuum oven at 80-100°C for 12 hours to completely

evaporate the NMP solvent.

Press the dried electrode at a pressure of 10 MPa to ensure good contact between the

active material and the current collector.

III. Electrochemical Characterization
Electrochemical performance is evaluated using a three-electrode system in an aqueous

electrolyte.

Setup:

Working Electrode: The fabricated CuFe₂O₄ electrode.

Counter Electrode: Platinum (Pt) wire or foil.

Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl)

electrode.

Electrolyte: 2 M KOH or 1 M Na₂SO₄ aqueous solution.

Electrochemical Workstation

Key Techniques:
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Cyclic Voltammetry (CV): To determine the capacitive behavior and the operating potential

window. The scan is typically performed at various scan rates (e.g., 5, 10, 20, 50, 100 mV/s).

Galvanostatic Charge-Discharge (GCD): To calculate the specific capacitance, energy

density, and power density. This is performed at different current densities (e.g., 0.5, 1, 2, 5,

10 A/g).

Electrochemical Impedance Spectroscopy (EIS): To investigate the internal resistance and

ion diffusion kinetics. The frequency range is typically from 100 kHz to 0.01 Hz with a small

AC amplitude (e.g., 5 mV).

Data Presentation
The following table summarizes the electrochemical performance of various copper oxide-

based materials in supercapacitors as reported in the literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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